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Compound of Interest

Compound Name: Tricaprilin-13C3

Cat. No.: B1588366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Tricaprilin-13C3, a stable

isotope-labeled medium-chain triglyceride crucial for metabolic research and as an internal

standard in analytical chemistry. This document outlines commercial suppliers, their product

specifications, detailed experimental protocols for its use, and the key signaling pathways it

influences.

Introduction to Tricaprilin-13C3
Tricaprilin-13C3 is a form of tricaprilin in which three carbon atoms have been replaced with

the stable isotope carbon-13. This isotopic labeling allows for the precise tracing and

quantification of tricaprilin and its metabolites in biological systems using mass spectrometry-

based techniques. Its primary applications are in metabolic research, particularly in studying

lipid metabolism, and as an internal standard for the accurate quantification of unlabeled

tricaprilin in various matrices.[1][2][3]

Tricaprilin itself, a triglyceride composed of three caprylic acid (C8) molecules, is under

investigation as a ketogenic agent for neurological conditions like Alzheimer's disease and

migraine.[4] The underlying principle is that it provides an alternative energy source for the

brain in the form of ketone bodies, especially when glucose metabolism is impaired.[5][6][7][8]
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Commercial Suppliers of High-Purity Tricaprilin-
13C3
Several reputable suppliers offer high-purity Tricaprilin-13C3 for research purposes. The

following table summarizes the available quantitative data from prominent commercial sources.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Isotopic
Enrichme
nt

MedChem

Express

Tricaprilin-

13C3

65402-55-

3

C₂₄¹³C₃H₅₀

O₆
473.66

≥98.0% (by

NMR)

Not

specified

Cambridge

Isotope

Laboratorie

s, Inc.

Triolein

(1,1,1-¹³C₃,

99%) (as a

representat

ive

triglyceride

)

82005-46-

7

C₅₄*C₃H₁₀₄

O₆
888.41 98%

99 atom %

¹³C

Toronto

Research

Chemicals

Custom

Synthesis
- - -

High Purity

(with full

analytical

data)

Customer

specified

Omicron

Biochemic

als, Inc.

Custom

Synthesis
- - - High Purity

Customer

specified

Note: While specific product data sheets for Tricaprilin-13C3 were not available from all

suppliers at the time of this guide's compilation, Cambridge Isotope Laboratories, Toronto

Research Chemicals, and Omicron Biochemicals are leading manufacturers of stable isotope-

labeled compounds and offer custom synthesis services to meet specific research needs,

including high-purity Tricaprilin-13C3 with defined isotopic enrichment.[9][10][11][12][13][14]

[15][16][17] MedChemExpress provides a readily available source with a certificate of analysis

confirming its purity.[1]
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Experimental Protocols
The following are detailed methodologies for key experiments involving the use of Tricaprilin-
13C3 or similar 13C-labeled triglycerides as metabolic tracers.

In Vivo Stable Isotope Tracing of Medium-Chain
Triglyceride Metabolism
This protocol outlines the general procedure for an in vivo study in mice to trace the metabolic

fate of orally administered Tricaprilin-13C3.

Objective: To determine the rate of oxidation and tissue distribution of orally administered

Tricaprilin-13C3.

Materials:

High-purity Tricaprilin-13C3

Vehicle for oral gavage (e.g., corn oil)

Metabolic cages for collection of breath and urine/feces

Gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS) system

Liquid chromatography-mass spectrometry (LC-MS) system

Anesthesia (e.g., isoflurane)

Surgical tools for tissue collection

Liquid nitrogen

Procedure:

Animal Acclimation: House mice in individual metabolic cages for at least 3 days prior to the

experiment to acclimate them to the environment.

Tracer Administration:
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Prepare a homogenous suspension of Tricaprilin-13C3 in the vehicle.

Administer a single oral gavage of the Tricaprilin-13C3 suspension to fasted mice. The

exact dose will depend on the specific study design.

Sample Collection:

Breath Samples: Collect breath samples at regular intervals (e.g., every 15-30 minutes for

the first 2 hours, then hourly) using the metabolic cages. The collected CO₂ is analyzed for

¹³CO₂ enrichment.

Blood Samples: Collect small blood samples from the tail vein at predetermined time

points. Plasma will be separated for fatty acid analysis.

Tissue Samples: At the end of the experiment, anesthetize the mice and collect tissues of

interest (e.g., liver, brain, adipose tissue). Immediately freeze the tissues in liquid nitrogen

to quench metabolic activity.

Sample Analysis:

¹³CO₂ Analysis (GC-C-IRMS): Analyze the collected breath samples to determine the

enrichment of ¹³CO₂. This provides a measure of the rate of oxidation of the administered

Tricaprilin-13C3.[4][10]

Plasma and Tissue Lipid Analysis (LC-MS/MS):

Extract total lipids from plasma and homogenized tissues using a modified Bligh-Dyer

method.

Analyze the lipid extracts by LC-MS/MS to identify and quantify ¹³C-labeled fatty acids

and triglycerides. This will reveal the distribution and incorporation of the tracer into

different lipid pools.[11][13][18][19][20]

Quantification of Tricaprilin in Plasma using LC-MS/MS
with Tricaprilin-13C3 as an Internal Standard
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This protocol describes the use of Tricaprilin-13C3 as an internal standard for the accurate

quantification of unlabeled tricaprilin in plasma samples.

Objective: To accurately measure the concentration of tricaprilin in plasma samples.

Materials:

Tricaprilin standard of known concentration

High-purity Tricaprilin-13C3

Plasma samples

Protein precipitation solvent (e.g., acetonitrile)

LC-MS/MS system with a C18 column

Procedure:

Preparation of Standards and Internal Standard:

Prepare a stock solution of Tricaprilin-13C3 (internal standard) in a suitable solvent (e.g.,

methanol) at a known concentration.

Prepare a series of calibration standards of unlabeled tricaprilin in blank plasma.

Sample Preparation:

To a known volume of plasma sample, calibration standard, or quality control sample, add

a fixed amount of the Tricaprilin-13C3 internal standard solution.

Precipitate the plasma proteins by adding a sufficient volume of cold acetonitrile.

Vortex the samples and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.
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LC-MS/MS Analysis:

Inject the reconstituted samples onto the LC-MS/MS system.

Use a C18 reversed-phase column with a suitable gradient of mobile phases (e.g., water

with formic acid and acetonitrile with formic acid) to separate tricaprilin from other plasma

components.

Set the mass spectrometer to monitor the specific precursor-to-product ion transitions for

both unlabeled tricaprilin and Tricaprilin-13C3 in multiple reaction monitoring (MRM)

mode.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of unlabeled tricaprilin to

the peak area of Tricaprilin-13C3 against the concentration of the calibration standards.

Determine the concentration of tricaprilin in the unknown plasma samples by interpolating

their peak area ratios on the calibration curve.

Signaling Pathways and Experimental Workflows
Ketone Body Metabolism in the Brain
Tricaprilin exerts its potential therapeutic effects by providing the brain with an alternative

energy source, ketone bodies. When glucose metabolism is impaired, as seen in Alzheimer's

disease, ketone bodies can bypass the defective pathways and fuel neuronal activity.[5][6][7][8]
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Caption: Metabolic pathway of Tricaprilin-13C3 to ketone bodies for brain energy.
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Experimental Workflow for In Vivo Metabolic Tracing
The following diagram illustrates a typical workflow for an in vivo metabolic tracing study using

Tricaprilin-13C3.
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Caption: Workflow for in vivo metabolic tracing with Tricaprilin-13C3.

Conclusion
High-purity Tricaprilin-13C3 is an indispensable tool for researchers in the fields of

metabolism, pharmacology, and drug development. Its commercial availability from specialized

suppliers ensures access to well-characterized material for rigorous scientific investigation. The
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experimental protocols outlined in this guide provide a foundation for designing and executing

studies to probe the metabolic fate of medium-chain triglycerides and for the accurate

quantification of tricaprilin. The understanding of its mechanism of action, particularly in

providing an alternative energy source to the brain, opens avenues for therapeutic

interventions in neurodegenerative diseases. This technical guide serves as a comprehensive

resource for scientists and professionals leveraging the power of stable isotope labeling to

advance their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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